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Compound of Interest

Compound Name: 3,5-Dichloropicolinaldehyde

Cat. No.: B1322331 Get Quote

A Note on Chemical Analogs: Comprehensive safety data for 3,5-Dichloropicolinaldehyde
(3,5-dichloro-2-pyridinecarboxaldehyde) is not readily available. Therefore, this guide is built

upon the established safety profile of its close structural isomer, 3,5-Dichloro-4-

pyridinecarboxaldehyde (CAS 136590-83-5).[1][2] Due to the shared dichloropyridine aldehyde

scaffold, similar toxicological properties and handling requirements are anticipated. This

conservative approach ensures a high margin of safety.

Hazard Identification & Immediate Risk Assessment
3,5-Dichloropicolinaldehyde is a hazardous substance that demands strict adherence to

safety protocols. Based on analog data, it is classified as a significant irritant to the skin, eyes,

and respiratory system.[2] The primary routes of exposure are inhalation of the solid

dust/aerosol, direct skin contact, and eye contact.

Signal Word: Warning[1]

Primary Hazards:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Target Organs: Respiratory System[1]
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The causality behind these hazards lies in the reactive nature of the aldehyde functional group

and the properties of the chlorinated pyridine ring. Upon contact with mucous membranes

(eyes, respiratory tract) or skin, the compound can cause localized inflammation, discomfort,

and potential tissue damage. The fine, solid nature of the compound increases the risk of

aerosolization, making respiratory protection a non-negotiable aspect of safe handling.[3]

Mandatory Personal Protective Equipment (PPE)
A multi-layered PPE strategy is required to establish a reliable barrier between the researcher

and the chemical. Do not handle this compound without the full ensemble described below. The

selection of PPE is not merely a checklist; it is a self-validating system designed to prevent

exposure through all potential routes.

PPE Specification Summary
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Protection Type Minimum Specification Rationale & Field Insights

Respiratory
NIOSH-approved N95

respirator (or equivalent)

Required for all solid transfers.

The primary risk is inhaling fine

particulate matter, which can

cause acute respiratory

irritation.[1] For procedures

with a higher risk of

aerosolization, a Powered Air-

Purifying Respirator (PAPR)

should be considered.

Eye & Face

Chemical safety goggles with

side shields (ANSI Z87.1

rated) and a full-face shield

Goggles are mandatory; face

shield is required when

handling >5g. Aldehydes can

cause severe eye irritation.[2]

Goggles prevent ingress from

the sides, while the face shield

protects against unexpected

splashes during solution

transfers or spill events.[3]

Hand
Double-gloving: Nitrile gloves

(minimum 4 mil thickness)

Double-gloving is essential.

This practice protects against

minor tears or pinholes in the

outer glove and allows for safe

removal of the contaminated

outer layer without

compromising the inner glove.

Inspect gloves for any signs of

degradation before and during

use.[3]

Body
Chemical-resistant lab coat

(fully buttoned) and long pants

A lab coat provides a primary

barrier against incidental

contact. Ensure it is fully

fastened to protect the torso.

Open-toed shoes are strictly

prohibited.
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Footwear Closed-toe shoes

Prevents exposure from

dropped materials or small

spills.

Safe Handling & Operations Protocol
All operations involving 3,5-Dichloropicolinaldehyde must be performed within a certified

chemical fume hood to manage vapor and particulate exposure.[3][4]

Step-by-Step Handling Procedure
Preparation & Pre-Operation Check:

Ensure the chemical fume hood is operational and the sash is at the certified working

height.

Confirm that a safety shower and eyewash station are accessible and unobstructed.[5]

Prepare all necessary labware, solvents, and quenching agents before bringing the

chemical into the hood.

Designate a specific area within the hood for the handling of this compound.

Donning PPE:

Put on all required PPE as detailed in the table above. The lab coat should be donned

first, followed by safety goggles, inner gloves, respirator, face shield (if required), and

finally, outer gloves.

Weighing & Transfer (Solid):

Perform all weighing operations within the fume hood or in a ventilated balance enclosure.

Use a spatula to carefully transfer the solid. Avoid any actions that could generate dust,

such as dropping the material from a height.[3]

Close the primary container immediately after dispensing the required amount.
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Dissolution & Reaction:

When dissolving the solid, add the solvent slowly to the solid to minimize splashing.

If the reaction is exothermic, ensure adequate cooling is in place before starting any

additions.

Keep the reaction vessel covered or equipped with a condenser to contain any vapors.

Post-Procedure & Decontamination:

Quench any residual reactive material in the flask using an appropriate and validated

procedure.

Decontaminate all non-disposable equipment (spatulas, glassware) that came into contact

with the chemical. The first rinse should be collected as hazardous waste.[6]

Wipe down the work surface in the fume hood with a suitable solvent, followed by soap

and water. All cleaning materials must be disposed of as hazardous waste.[7]

Safe Handling Workflow Diagram
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Caption: Workflow for Safe Handling of 3,5-Dichloropicolinaldehyde.
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Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

Spill Response
Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area. Do not attempt to clean a large spill alone.

Ventilate: Ensure the fume hood is drawing air.

Assess & Equip: For a small, manageable spill (<5g) within a fume hood, proceed with

cleanup only if you are trained and equipped with the proper PPE (including respiratory

protection).

Contain & Clean: Cover the spill with an inert absorbent material like vermiculite or sand to

prevent further aerosolization.[7] Carefully sweep the material into a designated, labeled

hazardous waste container.[3]

Decontaminate: Clean the spill area as described in the handling protocol.

First Aid Measures
Skin Contact: Immediately remove all contaminated clothing.[5] Flush the affected skin with

copious amounts of water for at least 15 minutes, using soap if available. Seek medical

attention if irritation develops or persists.[2]

Eye Contact: Immediately flush eyes with a gentle stream of tepid water for at least 15

minutes, holding the eyelids open to ensure the entire surface is rinsed.[3] Remove contact

lenses if present and easy to do.[5] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air at once.[2] If breathing is difficult or

symptoms like coughing or dizziness persist, seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water.[3] Seek

immediate medical attention.

Decontamination & Waste Disposal Plan
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Improper disposal is a serious breach of safety and environmental regulations. All materials

contaminated with 3,5-Dichloropicolinaldehyde must be treated as hazardous waste.[7]

Waste Segregation:

Solid Waste: Collect all contaminated solids (unused chemical, spill cleanup materials,

contaminated filter paper, etc.) in a clearly labeled, sealed, and chemically compatible

container.[7] The label must read "Hazardous Waste" and list the chemical contents.

Liquid Waste: Collect all contaminated liquids (reaction residues, initial rinses of

glassware) in a separate, labeled hazardous waste container for halogenated organic

waste.[7]

Empty Containers: The primary container must be triple-rinsed with a suitable solvent. The

first rinseate must be collected as hazardous waste.[6] After rinsing and air-drying, deface

the label and dispose of the container according to your institution's policy.

Storage:

Store waste containers in a designated satellite accumulation area. Keep containers

closed at all times except when adding waste.[7]

Disposal:

Arrange for pickup and disposal through your institution's Environmental Health & Safety

(EHS) department or a licensed hazardous waste contractor.[7] The preferred method of

final disposal for chlorinated organic compounds is high-temperature incineration.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.chemsrc.com/en/cas/136590-83-5_540354.html
https://www.angenechemical.com/sds/63071-13-6.pdf
https://www.fishersci.com/store/msds?partNumber=AC437752500&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C2519_EU_6N.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Proper_Disposal_of_3_5_Dichloropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1322331#personal-protective-equipment-for-handling-3-5-dichloropicolinaldehyde
https://www.benchchem.com/product/b1322331#personal-protective-equipment-for-handling-3-5-dichloropicolinaldehyde
https://www.benchchem.com/product/b1322331#personal-protective-equipment-for-handling-3-5-dichloropicolinaldehyde
https://www.benchchem.com/product/b1322331#personal-protective-equipment-for-handling-3-5-dichloropicolinaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1322331?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

